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Compound of Interest

Compound Name: Spermidine-13C4 (hydrochloride)
Cat. No.: B12408102
Get Quote

Executive Summary & Core Safety Directive

Spermidine-13C4 (hydrochloride) is a stable isotope-labeled polyamine used primarily as an
internal standard in mass spectrometry (LC-MS/GC-MS).

CRITICAL SAFETY DISTINCTION: Although labeled with Carbon-13 (

), this compound is NON-RADIOACTIVE. It must NOT be disposed of in radioactive waste
streams. Doing so will trigger unnecessary regulatory audits and incur significant disposal
costs. Treat this substance as hazardous chemical waste due to its corrosive/irritant nature
(hydrochloride salt form).

Hazard Assessment & Technical Profile

Before disposal, you must understand the chemical payload.[1] The hydrochloride moiety
renders this compound acidic and potentially corrosive to mucous membranes.

Table 1: Chemical Safety Profile
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Parameter Specification Implications for Disposal
Use unlabeled CAS for general
1313734-84-7 (Labeled) / 334-  waste profiling if specific
CAS Number ) ) )
50-9 (Unlabeled) isotope CAS is not in EHS
database.
_ Treat as a potential corrosive.
Signal Word WARNING / DANGER

[21(31[4]

Hazard Statements

H314 (Causes skin burns/eye
damage) or H315/H319
(Irritant)

PPE Mandatory: Nitrile gloves,
safety goggles, lab coat.[1]

RCRA Status

D002 (Corrosive)

If in solution with pH

2.[5]0.

Radioactivity

NONE

Stable Isotope (

). Do not use Geiger counters

or radiation shielding.

Disposal Decision Logic (Workflow)

Effective waste management relies on segregating waste streams at the source. Use the

following decision matrix to determine the correct disposal path for your specific experimental

context.
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Waste Generation Source

Is the waste Solid or Liquid?

Liquid (Stock/Media) \ Solid (Consumables)

Solid Waste
(Gloves, Vials, Wipes)

Visible Contamination?

Liquid Waste

Check pH of Solution

Acidified

Yes (Spill debris, powder residue) No (Trace/Empty Vials)

DISPOSE: Corrosive Waste DISPOSE: General Chemical Waste
(RCRA Code D002) (Non-Halogenated Organic)

DISPOSE: Hazardous Solid Waste DISPOSE: Regular Lab Trash
(Bagged & Tagged) (Deface Labels First)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Spermidine-13C4 waste streams based on physical
state and chemical properties.[1]

Step-by-Step Disposal Protocols

Context: Expired stock solutions (usually in 0.1M HCI or water) or LC-MS waste.
e Segregation: Do not mix with oxidizers (e.g., bleach, nitric acid) or radioactive waste.[1]

» Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.
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e Labeling:

o Chemical Name: Spermidine-13C4 Hydrochloride Solution.

o Hazards: Corrosive (if acidic), Irritant.[1]

o Constituents: List the solvent (e.g., "Water 99%, Spermidine HCI <1%").
e pH Adjustment (Optional but Recommended):

o If the waste is highly acidic (pH < 2) solely due to the compound, you may neutralize it to
pH 5-9 using Sodium Bicarbonate (

) if permitted by your local EHS regulations. This removes the RCRA D002 classification,
making transport safer.[1]

o Note: If you do not neutralize, tag as Corrosive Waste.[1]
Context: Empty product vials, contaminated weigh boats, and pipette tips.[1]
e Trace Contamination:

o Ifavial is "RCRA Empty" (less than 3% by weight remains), triple rinse the vial with water.

[1]
o Deface the label to remove the chemical name.
o Discard in regular glass trash.
e Gross Contamination:
o Place items heavily soiled with Spermidine powder into a clear hazardous waste bag.
o Label as "Solid Debris contaminated with Spermidine HCI".
o Secure with a zip tie and place in the satellite accumulation area.

Context: Accidental spill of pure lyophilized powder.
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o PPE: Wear nitrile gloves, lab coat, and a N95 dust mask (to prevent inhalation of irritating
dust).[1]

o Containment: Cover the spill with a damp paper towel to prevent dust generation.
e Cleanup:
o Sweep up the damp material carefully.

o Clean the surface with 1N HCI followed by water (Spermidine is highly soluble in acid;
water alone is also effective).

o Final wipe with 70% Ethanol.
» Disposal: Place all cleanup materials into the Hazardous Solid Waste stream.
Regulatory Compliance & RCRA Codes
United States (EPA/RCRA):

o P-List/U-List: Spermidine is not specifically listed on the EPA P-list (acutely hazardous) or U-
list.

e Characteristic Waste:
o D002 (Corrosivity): If the waste solution has a pH

2.0, it is a D002 hazardous waste.[5]

o Non-Hazardous: If pH is between 2.0 and 12.5 and no other solvents are present, it may
technically be non-hazardous under federal law. However, Best Management Practice
(BMP) dictates disposing of all polyamines as chemical waste to prevent environmental
accumulation.

European Union (EWC):

o Waste Code 16 05 06:* Laboratory chemicals, consisting of or containing dangerous
substances, including mixtures of laboratory chemicals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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